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PHELLODENDRON AMURENSE

BARK EXTRACT

Cat. No.: B1170371 Get Quote

Essential guidance for the safe handling and disposal of Phellodendron amurense bark
extract, ensuring the protection of laboratory personnel and the integrity of research.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Phellodendron amurense bark extract. While

studies on oral ingestion suggest low toxicity, direct handling of the extract in laboratory

settings requires adherence to standard safety protocols to mitigate risks associated with

dermal contact and inhalation.

Understanding the Safety Profile
Phellodendron amurense bark extract, commercially known as Nexrutine®, has been

evaluated in various studies. Research indicates a favorable safety profile when ingested. For

instance, one study found no signs of toxicity in rats with a single oral dose of up to 2000 mg/kg

of body weight, and repeated doses of up to 500 mg/kg for 28 days also showed no significant

abnormalities[1][2]. In human clinical trials for prostate cancer, the extract was well-tolerated

with only minimal and transient side effects reported[3][4].

However, it is crucial to note that these studies focus on consumption. The potential hazards of

inhaling the powdered extract or prolonged skin contact have not been extensively
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documented. Therefore, a cautious approach utilizing appropriate personal protective

equipment (PPE) is essential.

Personal Protective Equipment (PPE)
Recommendations
The selection of PPE depends on the specific laboratory operation being performed. The

following table summarizes the recommended PPE for handling Phellodendron amurense
bark extract in both powdered and liquid forms.

Operation
Recommended Personal Protective
Equipment

Handling Powdered Extract

- Gloves: Nitrile or neoprene gloves.[5] - Eye

Protection: Safety glasses with side shields or

safety goggles.[6] - Respiratory Protection: A

NIOSH-approved N95 or higher-rated respirator

is recommended to prevent inhalation of fine

particles. - Lab Coat: A standard lab coat should

be worn to protect clothing and skin.

Working with Solutions

- Gloves: Nitrile or neoprene gloves.[5] - Eye

Protection: Safety glasses with side shields or

safety goggles.[6] - Lab Coat: A standard lab

coat is sufficient.

Large-Scale Operations

- Gloves: Nitrile or neoprene gloves.[5] - Eye

Protection: Chemical splash goggles or a face

shield.[6] - Respiratory Protection: A NIOSH-

approved respirator may be necessary

depending on the potential for aerosol

generation. - Protective Clothing: A chemical-

resistant apron or coveralls may be required.[7]

PPE Selection Workflow
The following diagram illustrates a logical workflow for selecting the appropriate PPE when

working with Phellodendron amurense bark extract.
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Risk Assessment

Powdered Extract Liquid Extract (Solution)

Start: Handling Phellodendron Amurense Bark Extract

Identify the form of the extract

Standard PPE:
- Nitrile/Neoprene Gloves

- Safety Goggles
- Lab Coat

Powder

Standard PPE:
- Nitrile/Neoprene Gloves

- Safety Goggles
- Lab Coat

Liquid

Weighing or generating dust?

Proceed with Experiment

No

Add N95 Respirator

Yes

Risk of splashing?

No

Add Face Shield

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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